PNPLA3 modifier 1

• Molecular Formula: C16H19ClF2N2O4S
• Molecular Weight: 408.8 g/mol
• InChI: InChI=1S/C16H19ClF2N2O4S/c17-12-3-5-14(6-4-12)25-15(22)20-10-13(9-16(18,19)11-20)21-7-1-2-8-26(21,23)24/h3-6,13H,1-2,7-11H2/t13-/m1/s1
• InChIKey: ZBDZZTVKBGVOPB-CYBMUJFWSA-N

PNPLA3 Modifier 1 – CAS 3036158-95-6: A Low-Nanomolar PNPLA3 Allosteric Modulator for Metabolic Liver Disease Research Procurement

PNPLA3 modifier 1 (also referred to as Compound 10; CAS: 3036158-95-6) is a synthetic small molecule that functions as a modifier of patatin-like phospholipase domain-containing protein 3 (PNPLA3), with a reported geometric mean EC50 of 4.9 nM in biochemical assays . PNPLA3 is a lipid droplet-associated enzyme whose I148M variant represents a major genetic determinant of metabolic dysfunction-associated steatotic liver disease (MASLD) and disease progression across the full NAFLD spectrum from steatosis to advanced fibrosis and hepatocellular carcinoma . The compound is a research tool compound supplied for in vitro and preclinical investigation; it is not approved for human therapeutic use . Its molecular formula is C16H19ClF2N2O4S, with a molecular weight of 408.85 g/mol .

PNPLA3 pathway modulation study fit

Well-defined (5R)-piperidinecarboxylic acid ester scaffold

Target engagement and functional assay context

Why PNPLA3 Modifier 1 Cannot Be Substituted with Generic PNPLA3 Inhibitors or Degraders – Evidence-Based Procurement Rationale

PNPLA3-targeting compounds are not functionally interchangeable across procurement scenarios due to fundamental divergence in their mechanisms of action, quantitative potency, target selectivity, and modality. PNPLA3 modifier 1 functions as a biochemical modifier/activator (allosteric modulator) of PNPLA3 enzymatic activity with a geometric mean EC50 of 4.9 nM , whereas comparators such as PF-07853578 (EC50 = 5.2 nM) and NUV-244 act as protein degraders that eliminate PNPLA3 I148M protein from lipid droplets via the ubiquitin-proteasome system [1][2]. Furthermore, PNPLA3 modifier 1 differs structurally from closely related analogs: PF-07853578 (CAS: 3036158-98-9) bears an identical molecular weight (408.85 g/mol) but a distinct isomeric SMILES and CAS registry, confirming it is a stereochemical variant rather than the same compound [1]. Substituting an allosteric modifier for a degrader fundamentally alters the experimental question being addressed and compromises the validity of cross-study comparisons. This guide provides the quantitative evidence required for informed, data-driven procurement decisions.

Assay Potency Context

Reported lower EC50 than PF-07853578; inter-study potency may not directly transfer without head-to-head validation.

Mechanism of Action Mismatch

Functional modulator vs. degrader (NUV-244) leads to distinct target outcomes; functional interrogation studies require preserved protein expression, not degradation.

Scaffold Uniqueness

Proprietary (5R)-piperidinecarboxylic acid ester chemotype from patent WO2024084360; undisclosed comparator structures are not directly interchangeable.

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07853578 Ligand Page. Ligand ID: 13839. View Source
• [2] Nuvisan ICB GmbH, Foresite Labs. Identification of NUV-244 as a PNPLA3 I148M degrading small molecule. iScience. 2025;28(5):112384. View Source

PNPLA3 Modifier 1 Procurement Evidence Guide: Quantified Differentiation vs. PF-07853578, NUV-244, and Momelotinib

Biochemical EC50: PNPLA3 Modifier 1 vs. PF-07853578 – Direct Comparator Analysis

PNPLA3 modifier 1 demonstrates a geometric mean EC50 of 4.9 nM in biochemical PNPLA3 modulation assays, a value that is approximately 6% lower (more potent) than the EC50 of 5.2 nM reported for the structurally related PF-07853578 degrader [1]. Both compounds exhibit single-digit nanomolar potency. While PF-07853578 is characterized as a molecular glue-type protein degrader that reduces PNPLA3 I148M colocalization on lipid droplets, PNPLA3 modifier 1 is described as a biochemical modifier of PNPLA3 enzymatic activity [1]. The assay context for PNPLA3 modifier 1 is reported as a geometric mean EC50 from biochemical modulation assays, whereas the PF-07853578 potency derives from cellular colocalization assays measuring degrader activity [1].

Potency Comparison

Data to verify

EC50: 4.9 nM vs. 5.2 nM (PF-07853578)

Reported assay potency context; cross-study comparison

No direct head-to-head source; verify in intended assay system

Evidence Dimension	PNPLA3 target engagement potency (EC50)
Target Compound Data	4.9 nM (geometric mean EC50)
Comparator Or Baseline	PF-07853578: 5.2 nM EC50
Quantified Difference	PNPLA3 modifier 1 EC50 is 0.3 nM lower (approximately 6% more potent) than PF-07853578
Conditions	PNPLA3 modifier 1: biochemical modulation assay (geometric mean EC50); PF-07853578: cellular colocalization assay on lipid droplets (pEC50 8.28, EC50 5.2 nM)

Why This Matters

For researchers requiring maximal biochemical potency in target engagement assays, the 6% EC50 advantage of PNPLA3 modifier 1 may influence compound selection for sensitive in vitro experiments.

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07853578 Ligand Activity Charts. Ligand ID: 13839. View Source

PNPLA2 Off-Target Selectivity: Modifier 1 vs. Degrader-Class Compounds – Class-Level Inference

Degrader-class PNPLA3 compounds including NUV-244 and PF-07853578 have been explicitly characterized for their selectivity relative to PNPLA2 (ATGL), with NUV-244 reported to degrade PNPLA3 I148M without affecting PNPLA2 levels [1]. No equivalent selectivity profiling data is publicly available for PNPLA3 modifier 1, as vendor technical datasheets and published literature do not report cross-reactivity or counter-screening data against PNPLA2 or other related lipases . This represents a data gap that may be material for experiments where PNPLA2-sparing activity is a critical experimental variable. Conversely, the absence of documented PNPLA2 inhibition for PNPLA3 modifier 1 may be advantageous in applications where preserving PNPLA2 function is required.

Mechanism of Action

Class-level

Modulator (no degradation) vs. Degrader (NUV-244)

Mechanism context for target engagement study design

Class-level inference; confirm mode of action in target model

Evidence Dimension	Selectivity vs. PNPLA2 (ATGL)
Target Compound Data	No selectivity data publicly reported
Comparator Or Baseline	NUV-244: does not affect PNPLA2; PF-07853578: characterized as selective degrader of PNPLA3 I148M
Quantified Difference	Not quantifiable due to absence of target compound data
Conditions	NUV-244: validated in PNPLA3 I148M-expressing liver-derived cells via immunoblotting

Why This Matters

Researchers requiring PNPLA2-sparing activity must verify that degrader-class compounds (NUV-244, PF-07853578) provide documented selectivity, whereas PNPLA3 modifier 1 requires additional selectivity profiling before use in experiments where PNPLA2 inhibition would confound interpretation.

• [1] Nuvisan ICB GmbH, Foresite Labs. Identification of NUV-244 as a PNPLA3 I148M degrading small molecule. iScience. 2025;28(5):112384. View Source

Molecular Weight and Lipinski Compliance: PNPLA3 Modifier 1 vs. Momelotinib – Cross-Study Comparable

PNPLA3 modifier 1 has a molecular weight of 408.85 g/mol and complies with Lipinski's Rule of Five (MW <500), with zero Lipinski violations [1]. In contrast, momelotinib (a JAK1/JAK2 inhibitor that reduces PNPLA3 mRNA expression in hepatocytes) has a molecular weight of 414.46 g/mol [2]. The slightly lower molecular weight of PNPLA3 modifier 1 (approximately 1.4% difference) is not materially differentiating. Both compounds meet standard drug-likeness criteria for small molecule research tools.

Scaffold Origin

Source review

(5R)-piperidinecarboxylic acid ester, WO2024084360

Defined chemical matter for SAR and IP review

Patent-derived identity; verify lot-specific characterization

Evidence Dimension	Molecular weight and drug-likeness
Target Compound Data	408.85 g/mol; 0 Lipinski violations
Comparator Or Baseline	Momelotinib: 414.46 g/mol
Quantified Difference	PNPLA3 modifier 1 MW is 5.61 g/mol lower (approximately 1.4%) than momelotinib
Conditions	Calculated molecular weights from chemical structures

Why This Matters

The comparable molecular weight indicates that PNPLA3 modifier 1 does not present unusual physicochemical liabilities relative to established tool compounds, supporting its suitability for standard in vitro and cell-based assay workflows.

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07853578 Ligand Page (physicochemical properties section for MW reference). Ligand ID: 13839. View Source
• [2] Schwartz DM et al. Discovery and Targeting of the Signaling Controls of PNPLA3 to Effectively Reduce Transcription, Expression, and Function in Pre-Clinical NAFLD/NASH Settings. Cells. 2020;9(10):2246. View Source

Mechanistic Divergence: Allosteric Modifier vs. Protein Degrader – Class-Level Functional Differentiation

PNPLA3 modifier 1 functions as a biochemical modifier that directly modulates PNPLA3 enzymatic activity, with its potency expressed as an EC50 (4.9 nM) in biochemical assays . By contrast, PF-07853578 and NUV-244 operate via protein degradation: PF-07853578 acts as a selective molecular glue-type protein degrader, while NUV-244 induces PNPLA3 I148M degradation via BFAR-mediated ubiquitin-proteasome pathway [1][2]. This mechanistic divergence has profound implications: modifiers preserve the PNPLA3 protein while altering its functional state, whereas degraders eliminate the protein from lipid droplets entirely. The experimental question being asked—whether the goal is to modulate PNPLA3 activity or to eliminate PNPLA3 I148M protein—determines which compound class is appropriate.

Evidence Dimension	Mechanism of action
Target Compound Data	Allosteric modifier (biochemical EC50 = 4.9 nM)
Comparator Or Baseline	PF-07853578: molecular glue degrader (cellular EC50 = 5.2 nM); NUV-244: ubiquitin-proteasome degrader
Quantified Difference	Functional outcome: modifier preserves PNPLA3 protein; degraders eliminate PNPLA3 I148M protein
Conditions	Biochemical vs. cellular assay contexts; mechanism classification derived from product datasheets and published characterization

Why This Matters

Procurement decisions must align with experimental objectives: purchase PNPLA3 modifier 1 for studies of PNPLA3 enzymatic modulation; purchase PF-07853578 or NUV-244 for targeted protein degradation studies.

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07853578 Ligand Page. Ligand ID: 13839. View Source
• [2] Nuvisan ICB GmbH, Foresite Labs. Identification of NUV-244 as a PNPLA3 I148M degrading small molecule. iScience. 2025;28(5):112384. View Source

Optimal Research and Procurement Application Scenarios for PNPLA3 Modifier 1 Based on Verified Evidence

Biochemical PNPLA3 Enzymatic Modulation Studies in MASLD/NAFLD Research

PNPLA3 modifier 1 is optimally deployed in biochemical assays requiring direct modulation of PNPLA3 enzymatic activity with single-digit nanomolar potency. With a geometric mean EC50 of 4.9 nM , it provides a potent tool for investigating PNPLA3 function in lipid droplet biology and for establishing structure-activity relationships in PNPLA3 modulator discovery programs. This application is particularly relevant given the established role of PNPLA3 as a modifier of NAFLD disease outcome across the full spectrum from steatosis to advanced fibrosis [1]. The compound's mechanism as an allosteric modifier distinguishes it from degrader-class compounds and makes it suitable for experiments where PNPLA3 protein preservation is required .

PNPLA3 Positive Control for Degrader Selectivity Counter-Screening

PNPLA3 modifier 1 may serve as a mechanism-differentiated positive control when counter-screening PNPLA3 degraders such as PF-07853578 (EC50 = 5.2 nM) and NUV-244 [1]. Because degraders eliminate PNPLA3 I148M protein via the ubiquitin-proteasome pathway [2], inclusion of an allosteric modifier control enables researchers to discriminate between degradation-dependent phenotypic effects and modulation-dependent effects that preserve PNPLA3 protein. The comparable EC50 values (4.9 nM vs. 5.2 nM) facilitate matched-potency experimental designs [1].

In Vitro Structure-Activity Relationship (SAR) and Lead Optimization Programs

PNPLA3 modifier 1 provides a validated starting point for medicinal chemistry optimization programs targeting PNPLA3 allosteric modulation. With defined physicochemical properties including molecular weight 408.85 g/mol, zero Lipinski violations, and a characterized chemical structure (C16H19ClF2N2O4S) [1], the compound is suitable for SAR expansion and analog generation. Its differentiation from the structurally related PF-07853578 (CAS: 3036158-98-9; distinct isomeric SMILES) provides a stereochemical comparator for investigating the impact of stereochemistry on PNPLA3 modulation versus degradation activity [1].

Genetic Validation and PNPLA3 I148M Variant Functional Studies

Given that the PNPLA3 I148M variant is a key genetic determinant of MASLD and related liver disease progression , PNPLA3 modifier 1 can be employed in cell-based models expressing wild-type PNPLA3 or the I148M variant to probe variant-specific effects on enzymatic modulation. This application is supported by the compound's established potency in PNPLA3 biochemical assays [1], though users should note that the available EC50 data does not specify variant selectivity (I148M vs. wild-type). Complementary use with degrader-class compounds that have demonstrated I148M selectivity (e.g., NUV-244, which reduces PNPLA3 I148M levels on lipid droplets [2]) enables comprehensive characterization of PNPLA3 variant biology.

Application

Selection Property

Validation Focus

HTS and SAR studies for PNPLA3 modulators

Defined scaffold and reported assay response

Potency benchmarking and selectivity profiling

Functional characterization in PNPLA3 metabolic pathway models

Functional modulator (non-degrader)

Target engagement and lipid metabolism endpoints

Proprietary chemical starting point for PNPLA3 research

Patent-derived (5R)-piperidinecarboxylic acid ester chemotype

Chemical series and IP landscape review

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07853578 Ligand Page. Ligand ID: 13839. View Source
• [2] Nuvisan ICB GmbH, Foresite Labs. Identification of NUV-244 as a PNPLA3 I148M degrading small molecule. iScience. 2025;28(5):112384. View Source